Cas no 24875-04-5 ((1r,5s)-2-azabicyclo3.1.1heptane)

(1R,5S)-2-Azabicyclo[3.1.1]heptane is a chiral bicyclic amine with a rigid molecular framework, making it a valuable scaffold in medicinal chemistry and asymmetric synthesis. Its constrained structure enhances stereochemical control in reactions, particularly in the development of pharmacologically active compounds. The compound’s bicyclic system imparts stability and distinct spatial orientation, facilitating selective interactions with biological targets. It is commonly employed as a building block for ligands, catalysts, and bioactive molecules, including CNS-targeting drugs. The (1R,5S) configuration ensures enantiopurity, critical for applications requiring high stereoselectivity. Its synthetic versatility and structural rigidity make it a preferred intermediate in organic and pharmaceutical research.

(1r,5s)-2-azabicyclo3.1.1heptane structure

24875-04-5 structure

Product Name:(1r,5s)-2-azabicyclo3.1.1heptane

CAS No:24875-04-5

MF:C₆H₁₁N

MW:97.1582415103912

CID:2196264

PubChem ID:68976065

Update Time:2025-05-27

(1r,5s)-2-azabicyclo3.1.1heptane Chemical and Physical Properties

Names and Identifiers

- 2-Aza-bicyclo[2.2.1]heptane
- 2-Azabicyclo[2.2.1]heptane
- 2-Azabicyclo(2.2.1)heptane
- GYLMCBOAXJVARF-UHFFFAOYSA-N
- 3-azabicyclo[2.2.1]heptane
- (1S,4R)-2-AZABICYCLO[2.2.1]HEPTANE
- 2-azanorbornane
- SBB013021
- PDSP1_001477
- STK500885
- PDSP2_001461
- WT82283
- MB03646
- R052
- ST4130728
- AB0052457
- Z4541
- BB 0
- (1r,5s)-2-azabicyclo3.1.1heptane
- Inchi： 1S/C6H11N/c1-2-6-3-5(1)4-7-6/h5-7H,1-4H2
- InChI Key： GYLMCBOAXJVARF-UHFFFAOYSA-N
- SMILES： N1CC2CCC1C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 80.2
XLogP3: 0.7
Topological Polar Surface Area: 12

(1r,5s)-2-azabicyclo3.1.1heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1608531-0.05g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	0.05g	$2637.0	2023-06-04
Enamine	EN300-1608531-0.1g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	0.1g	$2762.0	2023-06-04
Enamine	EN300-1608531-0.25g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	0.25g	$2889.0	2023-06-04
Enamine	EN300-1608531-0.5g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	0.5g	$3014.0	2023-06-04
Enamine	EN300-1608531-1.0g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	1g	$3139.0	2023-06-04
Enamine	EN300-1608531-2.5g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	2.5g	$6155.0	2023-06-04
Enamine	EN300-1608531-5.0g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	5g	$9107.0	2023-06-04
Enamine	EN300-1608531-10.0g	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	10g	$13504.0	2023-06-04
Enamine	EN300-1608531-50mg	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	50mg	$2637.0	2023-09-23
Enamine	EN300-1608531-100mg	(1r,5s)-2-azabicyclo[3.1.1]heptane	24875-04-5	100mg	$2762.0	2023-09-23